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Compound of Interest

Compound Name: alpha-Cedrol

Cat. No.: B10779471 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Alpha-Cedrol, a naturally occurring sesquiterpene alcohol found in the essential oil of conifers,

is a valuable compound in the fragrance, cosmetic, and pharmaceutical industries.[1][2] Its

characteristic woody aroma and potential therapeutic properties necessitate efficient

purification methods to achieve the high purity required for research and commercial

applications.[3] Recrystallization is a primary technique for purifying crude cedrol obtained from

cedarwood oil.[1][4][5] This document provides detailed application notes and protocols for the

recrystallization of alpha-Cedrol to achieve high purity, targeting researchers, scientists, and

professionals in drug development.

Physicochemical Properties of Alpha-Cedrol
A thorough understanding of the physicochemical properties of alpha-Cedrol is crucial for

developing an effective recrystallization protocol.
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Property Value

Molecular Formula C₁₅H₂₆O

Molecular Weight 222.37 g/mol [6][7]

Appearance White to pale yellow crystalline solid[8][9]

Odor Cedarwood, woody, dry, sweet[2][10]

Melting Point 81-87°C[6][7][8][9][10][11]

Boiling Point 273-287°C[6][7][8][9][10][11]

Solubility

Soluble in ethanol, oils, benzyl benzoate; slightly

soluble in glycol and mineral oil.[7][8][10]

Insoluble in water.[9]

Recrystallization Techniques for High-Purity Alpha-
Cedrol
The selection of an appropriate recrystallization technique and solvent system is critical for

achieving high-purity alpha-Cedrol. The primary methods employed are single-solvent

recrystallization, two-solvent recrystallization, and melt crystallization.

Solvent Selection
An ideal solvent for recrystallization should dissolve the compound well at elevated

temperatures but poorly at lower temperatures.[12] For alpha-Cedrol, several solvent systems

have been reported to be effective.

Commonly Used Solvents:

Aqueous Methanol[2][13]

Ethanol[10]

n-Hexane and Ethanol mixture[14]
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Experimental Protocols
The following protocols are compiled from various sources to provide a comprehensive guide

for the recrystallization of alpha-Cedrol.

Protocol 1: Single-Solvent Recrystallization from
Aqueous Methanol
This protocol is adapted from general purification methods for terpene alcohols.[2][13]

Objective: To purify crude alpha-Cedrol using a single-solvent recrystallization method with

aqueous methanol.

Materials:

Crude alpha-Cedrol

Methanol

Deionized water

Erlenmeyer flask

Heating mantle or hot plate with magnetic stirrer

Reflux condenser

Buchner funnel and flask

Filter paper

Ice bath

Spatula

Glass stirring rod

Procedure:
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Dissolution: Place the crude alpha-Cedrol in an Erlenmeyer flask. Add a minimal amount of

hot methanol to dissolve the solid completely with gentle heating and stirring.

Addition of Anti-Solvent: To the hot methanolic solution, add deionized water dropwise until

the solution becomes slightly turbid. The turbidity indicates the saturation point has been

reached.

Clarification: Add a few more drops of hot methanol to the turbid solution until it becomes

clear again.

Cooling and Crystallization: Remove the flask from the heat source and allow it to cool slowly

to room temperature. Subsequently, place the flask in an ice bath to maximize crystal

formation.

Isolation of Crystals: Collect the crystals by vacuum filtration using a Buchner funnel.

Washing: Wash the crystals with a small amount of cold aqueous methanol to remove any

remaining impurities.

Drying: Dry the purified crystals under vacuum or in a desiccator to remove residual solvent.

Protocol 2: Two-Solvent Recrystallization using n-
Hexane and Ethanol
This method is based on a procedure reported for the isolation of cedrol from a plant extract,

which yielded high-purity crystals (~99%).[14]

Objective: To achieve high-purity alpha-Cedrol using a two-solvent recrystallization system.

Materials:

Crude alpha-Cedrol

n-Hexane

Ethanol
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Beakers

Hot plate with magnetic stirrer

Pipettes

Buchner funnel and flask

Filter paper

Ice bath

Procedure:

Dissolution: Dissolve the crude alpha-Cedrol in a minimum volume of hot ethanol.

Inducing Precipitation: Slowly add n-hexane (the anti-solvent) to the hot ethanolic solution

with continuous stirring until the solution becomes cloudy.

Clarification: Add a small amount of hot ethanol dropwise until the solution becomes clear

again.

Crystallization: Allow the solution to cool slowly to room temperature, followed by further

cooling in an ice bath to promote crystallization.

Isolation and Washing: Collect the crystals by vacuum filtration and wash them with a cold

mixture of n-hexane and ethanol.

Drying: Dry the purified alpha-Cedrol crystals under vacuum.

Protocol 3: Melt Crystallization and Centrifugation
This protocol is derived from a patented industrial method for the purification of cedrol from

cedarwood oil, achieving purities of 93-98%.[15]

Objective: To purify crude alpha-Cedrol through controlled cooling of the melt followed by

centrifugation.
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Materials:

Crude alpha-Cedrol (pre-purified to ≥60%)

Crystallization vessel with controlled cooling

High-speed centrifuge

Crushing equipment

Procedure:

Melting: Heat the crude alpha-Cedrol until it is completely melted.

Controlled Cooling: Transfer the molten cedrol to a crystallization vessel. Control the cooling

rate at approximately 0.5°C per hour until a final temperature of 18°C is reached to allow for

the slow formation of large crystals.

Crushing: After crystallization is complete, crush the solid mass of cedrol into smaller pieces.

Centrifugation: Subject the crushed crystals to high-speed centrifugation (e.g., >5000 rpm) to

separate the purified cedrol crystals from the remaining liquid impurities.

Recrystallization (Optional): For even higher purity, the obtained cedrol can be re-melted and

the controlled cooling and centrifugation process can be repeated.[15]

Data Presentation
The following table summarizes the quantitative data on the purity of alpha-Cedrol achieved

through different recrystallization techniques as reported in the literature.
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Recrystalliz
ation
Method

Solvent/Co
nditions

Initial Purity Final Purity Yield Reference

Melt

Crystallizatio

n &

Centrifugatio

n

Controlled

cooling at

0.5°C/h to

18°C,

followed by

high-speed

centrifugation

.

≥60% 93% 85% [15]

Melt

Recrystallizati

on &

Centrifugatio

n

Second

round of melt

crystallization

and

centrifugation

.

93% 98% 79% [15]

Solvent

Crystallizatio

n

Not specified ~58% 92.8% 79.03% [15]

Recrystallizati

on
Not specified 92.8% >98% Not specified [15]

Column

Chromatogra

phy &

Recrystallizati

on

n-Hexane

and Ethanol
Not specified ~99% Not specified [14]

Visualization of Protocols and Relationships
Experimental Workflow for Recrystallization
The following diagram illustrates the general workflow for obtaining high-purity alpha-Cedrol.
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Figure 1: General Workflow for Alpha-Cedrol Purification
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Caption: Figure 1: General Workflow for Alpha-Cedrol Purification

Factors Influencing Recrystallization Purity
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This diagram illustrates the key parameters that influence the final purity of recrystallized

alpha-Cedrol.

Figure 2: Factors Influencing Alpha-Cedrol Purity
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Caption: Figure 2: Factors Influencing Alpha-Cedrol Purity

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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